N-(2,3-dihydro-1-benzofuran-2-ylmethyl)-N-methyl-1-[2-(1-piperidinyl)ethyl]-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-(2,3-dihydro-1-benzofuran-2-ylmethyl)-N-methyl-1-(2-piperidin-1-ylethyl)triazole-4-carboxamide
• InChI: InChI=1S/C20H27N5O2/c1-23(14-17-13-16-7-3-4-8-19(16)27-17)20(26)18-15-25(22-21-18)12-11-24-9-5-2-6-10-24/h3-4,7-8,15,17H,2,5-6,9-14H2,1H3
• InChI Key: CNRTZMHMAKWWNS-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1CC2=CC=CC=C2O1)C(=O)C3=CN(N=N3)CCN4CCCCC4
• Molecular Formula: C20H27N5O2
• Molecular Weight: 369.5 g/mol

Description

The compound of interest is part of a family of chemicals that combine benzofuran and triazole units. These are known for their diverse biological activities and potential in drug discovery. The introduction of various substituents into the benzofuran and triazole rings can significantly alter the chemical and physical properties of these compounds, making them suitable candidates for pharmacological studies.

Synthesis Analysis

The synthesis of similar compounds often involves multi-step reactions, starting with the formation of the benzofuran or triazole core, followed by functionalization with various groups. For example, a study describes the synthesis of a benzofuran-triazole derivative through the reaction of equimolar equivalents of 1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carbohydrazide and 2-acetylbenzofuran, yielding the product in 86% yield (Abdel-Wahab et al., 2023).

Molecular Structure Analysis

The molecular structure of benzofuran-triazole derivatives is often confirmed using techniques such as nuclear magnetic resonance (NMR) and X-ray diffraction. These methods provide detailed information about the arrangement of atoms within the molecule and the configuration of the substituents around the core structures.

Chemical Reactions and Properties

Benzofuran and triazole derivatives participate in various chemical reactions, reflecting their rich chemistry. For instance, N-phenoxyamides can be used to construct benzofuran and dihydrobenzofuro[2,3-d]oxazole derivatives via base-controlled cyclization, showcasing the versatility of these compounds in synthesizing complex structures (Li et al., 2019).